Cas no 742076-45-5 (1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl)-)

• Product Name: 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl)-
• CAS No: 742076-45-5
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 4166403
• PubChem ID: 21471782
• Update Time: 2025-05-20

1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl)-
• SCHEMBL20134950
• 742076-45-5
• DB-087875

• Inchi： 1S/C12H13ClN2O/c13-9-1-2-11-10(7-9)12(15-16-11)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key： XOYBYLIXOQBHOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1CCNCC1)=NO2

Computed Properties

• Exact Mass: 236.0716407Da
• Monoisotopic Mass: 236.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.1Ų

Additional information on 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl)-

Introduction to 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl) and Its Significance in Modern Chemical Research

1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl) (CAS No. 742076-45-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzisoxazole class, which is well-known for its presence in various bioactive molecules, including pharmaceuticals and agrochemicals. The structural motif of benzisoxazole, characterized by a six-membered aromatic ring containing an oxygen atom and a nitrogen atom, provides a versatile scaffold for further functionalization and derivatization.

The presence of a chloro substituent at the 5-position and a 4-piperidinyl group at the 3-position in 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl) introduces specific electronic and steric properties that can influence its reactivity and biological interactions. The chloro group is known to enhance the lipophilicity of the molecule, making it more permeable to biological membranes, while the piperidinyl group contributes to hydrogen bonding capabilities and can modulate binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 5-chloro-3-(4-piperidinyl) moiety can interact with various protein targets, including enzymes and receptors involved in critical biological pathways. This has opened up avenues for exploring its potential in drug discovery, particularly in the development of novel therapeutics for neurological disorders, cancer, and infectious diseases.

In the realm of medicinal chemistry, the synthesis of 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl) has been optimized through multiple methodologies to achieve high yields and purity. The synthesis typically involves condensation reactions between appropriately substituted phenols and hydroxamic acids, followed by functional group transformations such as chlorination and piperidinylation. These synthetic strategies highlight the compound's adaptability as a building block for more complex molecules.

One of the most compelling aspects of this compound is its potential as an intermediate in the development of small-molecule inhibitors. For instance, studies have demonstrated that derivatives of 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl) can exhibit inhibitory effects on kinases and other enzymes implicated in disease pathways. The combination of electronic effects from the chloro group and steric hindrance from the piperidinyl ring allows for fine-tuning of binding interactions, making it a valuable candidate for structure-activity relationship (SAR) studies.

The pharmacological profile of 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl) has been investigated in several preclinical models. Initial studies have shown promising results in modulating pathways associated with inflammation and cell proliferation. The compound's ability to interact with both intracellular and extracellular targets makes it a versatile tool for exploring new therapeutic strategies. Furthermore, its chemical stability under various conditions enhances its suitability for industrial-scale production and formulation into drug delivery systems.

From an industrial perspective, the demand for high-quality intermediates like 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl) has grown due to its utility in synthesizing lead compounds for clinical trials. Manufacturers specializing in fine chemicals have invested in advanced purification techniques to ensure consistency and meet regulatory standards. The compound's role as a key intermediate underscores its importance in modern pharmaceutical research.

The environmental impact of synthesizing and handling 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl) has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing processes.

Looking ahead, the future applications of 1,2-Benzisoxazole, 5-chloro-3-(4-piperidinyl) are likely to expand as new methodologies emerge in drug discovery and materials science. Its unique structural features make it an attractive candidate for developing next-generation therapeutics with improved efficacy and reduced side effects. Additionally, its potential use in designing advanced materials with tailored properties cannot be overlooked.